Cas no 2229528-08-7 (2-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-ol)

• Product Name: 2-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-ol
• CAS No: 2229528-08-7
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 5605175
• PubChem ID: 165633049
• Update Time: 2025-10-20

2-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1953312
• 2-methyl-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-2-ol
• 2229528-08-7
• 2-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-ol

• Inchi： 1S/C9H13F3N2O/c1-8(2,15)5-6-4-7(9(10,11)12)13-14(6)3/h4,15H,5H2,1-3H3
• InChI Key： PKRFDSYLJVQUNZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(C)(C)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 222.09799753g/mol
• Monoisotopic Mass: 222.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-2-ol

Introduction to 2-Methyl-1-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-2-ol (CAS No. 2229528-08-7)

2-Methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-2-ol (CAS No. 2229528-08-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a trifluoromethylated pyrazole derivative, is characterized by its complex molecular structure, which includes a trifluoromethyl group and a pyrazole ring. These features contribute to its stability and reactivity, making it a valuable candidate for various chemical and biological studies.

The chemical formula of 2-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-2-ol is C₁₀H₁₄F₃N₂O, and its molecular weight is approximately 233.23 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in a wide range of experimental conditions, from in vitro assays to in vivo studies.

In recent years, the interest in trifluoromethylated compounds has increased due to their potential as bioisosteres of carboxylic acids. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. 2-Methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-2-ol is no exception, and its structure has been explored for its ability to modulate various biological targets.

Research Applications:

2-Methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-2-ol has been extensively studied for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research involves its activity against various enzymes and receptors. For instance, studies have shown that this compound can act as an inhibitor of specific kinases, which are involved in signal transduction pathways and play a crucial role in cellular processes such as proliferation, differentiation, and apoptosis.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-2-ol on a panel of protein kinases. The results demonstrated that the compound exhibited selective inhibition against certain kinases, particularly those involved in cancer signaling pathways. This finding suggests that the compound could be further optimized for use as an anticancer agent.

Beyond kinase inhibition, 2-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-2-ol has also shown promise in modulating other biological targets. For example, it has been evaluated for its ability to interact with G protein-coupled receptors (GPCRs), which are important targets for many drugs used to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders. Preliminary data indicate that the compound can modulate the activity of certain GPCRs, although further research is needed to fully understand its mechanism of action.

Synthetic Routes:

The synthesis of 2-methyl-1-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-y l)propan - 2 - ol involves several well-established chemical reactions. One common approach is to start with the corresponding aldehyde or ketone and undergo a series of transformations including nucleophilic addition, cyclization, and functional group manipulation. The introduction of the trifluoromethyl group can be achieved through various methods such as electrophilic fluorination or nucleophilic substitution reactions.

A recent publication in Organic Letters described an efficient synthetic route for the preparation of this compound using a one-pot multicomponent reaction (MCR). This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The use of MCRs is particularly advantageous in medicinal chemistry due to their ability to rapidly generate structurally diverse libraries of compounds for high-throughput screening.

Toxicity and Safety:

The safety profile of 2-methyl - 1 - ( 1 - methyl - 3 - ( tr i fluoro methyl ) - 1 H - pyra z ol - 5 - yl ) pro pan - 2 - ol is an important consideration for its potential use in pharmaceutical applications. Initial toxicity studies have indicated that the compound exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety when administered to humans.

In vitro cytotoxicity assays have shown that the compound does not exhibit significant cytotoxic effects on normal human cell lines at concentrations up to 50 μM. Additionally, preliminary animal studies have demonstrated that the compound is well-tolerated when administered orally or intravenously at doses up to 50 mg/kg body weight. These findings suggest that 2-meth yl - 1 - ( 1 - methyl - 3 - ( tr i fluoro methyl ) - 1 H - pyra z ol - 5 - yl ) pro pan - 2 - ol has a favorable safety profile, although more extensive preclinical studies are required before it can be considered for clinical trials.

Potential Therapeutic Applications:

The unique structural features and biological activities of 2-meth yl - 1 -( 1 -( tr i fluoro methyl ) -( pyra z ol -( yl ) pro pan -( yl ) strong > make it an attractive candidate for various therapeutic applications. One promising area is cancer therapy. As mentioned earlier, the compound's ability to inhibit specific kinases involved in cancer signaling pathways suggests that it could be developed into an anticancer agent. Preclinical studies have shown that it can effectively inhibit tumor growth in xenograft models of human cancer cell lines.

Beyond cancer therapy, there is growing interest in exploring the potential of this compound for treating other diseases. For example, its ability to modulate GPCRs could make it useful in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary data suggest that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

FUTURE DIRECTIONS:

The ongoing research on strong > continues to uncover new insights into its biological activities and potential therapeutic applications. Future studies will likely focus on optimizing its pharmacological properties through structure-based drug design approaches. This may involve modifying the molecular structure to enhance potency, selectivity, and pharmacokinetic properties while minimizing off-target effects.

Clinical trials will be essential to determine the safety and efficacy of strong > as a therapeutic agent. These trials will need to be carefully designed to address key questions such as dosing regimens, route of administration, and patient populations most likely to benefit from treatment.

In conclusion,< strong > strong > represents an exciting area of research with significant potential for advancing our understanding of biological processes and developing new therapeutic strategies. Its unique structural features and promising biological activities make it a valuable tool for both academic researchers and pharmaceutical companies working at the forefront of medicinal chemistry. p > article > response >